Cas no 1049145-65-4 (1-(3,4-dimethylphenyl)-N-[1-(4-methoxyphenyl)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3,4-dimethylphenyl)-N-[1-(4-methoxyphenyl)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1049145-65-4
• MF: C₂₁H₂₄N₄O₂
• MW: 364.440864562988
• CID: 5384193
• Update Time: 2025-10-30

1-(3,4-dimethylphenyl)-N-[1-(4-methoxyphenyl)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-N-[1-(4-methoxyphenyl)ethyl]-5-methyltriazole-4-carboxamide
• 1-(3,4-dimethylphenyl)-N-[1-(4-methoxyphenyl)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C21H24N4O2/c1-13-6-9-18(12-14(13)2)25-16(4)20(23-24-25)21(26)22-15(3)17-7-10-19(27-5)11-8-17/h6-12,15H,1-5H3,(H,22,26)
• InChI Key： UYMCNKLJBQFTKF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C(C)=C(C(NC(C2=CC=C(OC)C=C2)C)=O)N=N1

Additional information on 1-(3,4-dimethylphenyl)-N-[1-(4-methoxyphenyl)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(3,4-dimethylphenyl)-N-[1-(4-methoxyphenyl)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1049145-65-4)

1-(3,4-dimethylphenyl)-N-[1-(4-methoxyphenyl)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1049145-65-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research in drug discovery and development. The structural framework of this molecule incorporates several key functional groups, including a triazole ring, which is known for its versatility in medicinal chemistry, and aromatic substituents that enhance its interaction with biological targets.

The triazole moiety in 1-(3,4-dimethylphenyl)-N-[1-(4-methoxyphenyl)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide plays a crucial role in its pharmacological profile. Triazoles have been widely studied for their antimicrobial, anti-inflammatory, and antiviral properties. The presence of a methyl group at the 5-position of the triazole ring further modulates its electronic properties and influences its binding affinity to biological receptors. This structural feature is particularly relevant in the design of drugs targeting enzymes and receptors involved in metabolic pathways.

The aromatic portions of the molecule, specifically the 3,4-dimethylphenyl and 4-methoxyphenyl groups, contribute to the compound's hydrophobicity and its ability to penetrate biological membranes. These substituents are strategically positioned to optimize interactions with protein targets, which is essential for achieving high efficacy in therapeutic applications. The N-[1-(4-methoxyphenyl)ethyl] side chain adds another layer of complexity to the molecule's interactions, potentially influencing both its solubility and pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies using molecular docking simulations have shown that 1-(3,4-dimethylphenyl)-N-[1-(4-methoxyphenyl)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide can effectively bind to several key enzymes implicated in diseases such as cancer and neurodegeneration. The triazole ring interacts with hydrogen bond donors on the enzyme surface, while the aromatic groups stack neatly within hydrophobic pockets.

In vitro studies have demonstrated that this compound exhibits inhibitory activity against various enzymes relevant to inflammation and cell proliferation. For instance, preliminary data suggests that it may inhibit cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins involved in pain and inflammation. Additionally, its interaction with kinases has been explored as a potential therapeutic strategy for treating cancers driven by aberrant signaling pathways.

The synthesis of 1-(3,4-dimethylphenyl)-N-[1-(4-methoxyphenyl)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide presents an interesting challenge due to its complex structure. Multi-step synthetic routes involving condensation reactions between appropriately substituted precursors are typically employed. The introduction of the triazole ring often requires cycloaddition reactions between azides and alkynes under transition metal catalysis. The subsequent functionalization steps must be carefully controlled to avoid unwanted side products that could compromise the compound's purity and biological activity.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying substituents or introducing new functional groups, researchers can fine-tune its pharmacological properties. For example, replacing the methyl group on the triazole ring with a halogen atom could alter its reactivity and binding characteristics. Similarly, varying the length or composition of the N-[1-(4-methoxyphenyl)ethyl] side chain could impact solubility and metabolic stability.

The growing interest in triazole-based therapeutics stems from their broad spectrum of biological activities and favorable pharmacokinetic profiles. Several drugs currently on the market contain triazole moieties as part of their molecular structure. The success of these drugs has spurred further investigation into novel triazole derivatives like 1-(3,4-dimethylphenyl)-N-[1-(4-methoxyphenyl)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide, which may offer improved efficacy or reduced side effects compared to existing treatments.

In conclusion, 1-(3,4-dimethylphenyl)-N-[1-(4-methoxyphenyl)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1049145-65-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with preliminary evidence of biological activity make it an attractive molecule for drug development efforts aimed at treating a variety of diseases. As research continues to uncover new therapeutic applications for triazole compounds, this molecule holds significant potential as a lead structure or building block for future drug candidates.